2-(2,3-Dihydrobenzofuran-5-yl)acetonitrile

• IUPAC Name: 2-(2,3-dihydro-1-benzofuran-5-yl)acetonitrile
• InChI: InChI=1S/C10H9NO/c11-5-3-8-1-2-10-9(7-8)4-6-12-10/h1-2,7H,3-4,6H2
• InChI Key: XMZGPMWFOOVMGC-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C1C=C(C=C2)CC#N
• Molecular Formula: C10H9NO
• DSSTOX Substance ID: DTXSID80450766
• Molecular Weight: 159.18 g/mol
• CAS No.: 196399-53-8

Description

2-(2,3-Dihydrobenzofuran-5-yl)acetonitrile is a chemical compound with the molecular formula C10H9NO and a molecular weight of 159.19. It is a heterocyclic compound that belongs to the class of benzofurans.

Synthesis Analysis

The synthesis of benzofuran derivatives has been a topic of interest in recent years. A complex benzofuran derivative can be constructed by a unique free radical cyclization cascade, which is an excellent method for the synthesis of a series of difficult-to-prepare polycyclic benzofuran compounds. Another method involves the construction of a benzofuran ring by proton quantum tunneling, which has fewer side reactions and high yield. A specific synthesis method for this compound is not available in the retrieved data.

Molecular Structure Analysis

The molecular structure of this compound consists of a benzofuran ring attached to an acetonitrile group. The benzofuran ring is a heterocyclic compound that consists of a fused benzene and furan ring.

Chemical Reactions Analysis

While specific chemical reactions involving this compound are not available in the retrieved data, benzofuran derivatives have been shown to undergo a variety of chemical reactions. For instance, benzofuran-2-yl-(4,5-dihydro-3,5-substituted diphenylpyrazol-1-yl)methanone compounds have been obtained by microwave-assisted synthesis (MWI).

Physical And Chemical Properties Analysis

This compound is a heterocyclic compound with a molecular weight of 159.19. It should be stored in a dry environment at a temperature between 2-8°C.

Mechanism of Action

Target of Action

2-(2,3-Dihydrobenzofuran-5-yl)acetonitrile, also known as DBAN, is a heterocyclic compound that contains a benzofuran ring and a nitrile group

Mode of Action

These activities suggest that DBAN may interact with its targets, leading to changes that inhibit cell growth, particularly in cancer cells .

Biochemical Pathways

, it can be inferred that DBAN likely affects multiple biochemical pathways, leading to downstream effects such as cell growth inhibition.

Pharmacokinetics

. These properties suggest that DBAN may also have good bioavailability.

Result of Action

. This suggests that DBAN may also exhibit similar effects.

Biochemical Analysis

Biochemical Properties

2-(2,3-Dihydrobenzofuran-5-yl)acetonitrile plays a significant role in various biochemical reactions. It interacts with several enzymes and proteins, influencing their activity and function. For instance, it has been observed to interact with cytochrome P450 enzymes, which are crucial for the metabolism of many substances in the body. The interaction between this compound and these enzymes can lead to either inhibition or activation, depending on the specific enzyme and the context of the reaction .

Cellular Effects

The effects of this compound on cellular processes are profound. This compound can influence cell signaling pathways, gene expression, and cellular metabolism. For example, it has been shown to modulate the activity of certain transcription factors, leading to changes in gene expression. Additionally, this compound can affect cellular metabolism by altering the activity of key metabolic enzymes .

Molecular Mechanism

At the molecular level, this compound exerts its effects through various mechanisms. One of the primary mechanisms is the binding interaction with specific biomolecules. This compound can bind to the active sites of enzymes, leading to either inhibition or activation of their activity. Furthermore, this compound can influence gene expression by interacting with transcription factors and other regulatory proteins.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The stability and degradation of this compound are critical factors that influence its long-term effects on cellular function. Studies have shown that this compound remains stable under certain conditions, but it can degrade over time, leading to a decrease in its biological activity .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, this compound may exhibit beneficial effects, such as enhancing metabolic activity or modulating gene expression. At high doses, this compound can cause toxic or adverse effects, including cellular damage and disruption of normal physiological processes .

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes such as cytochrome P450, which play a crucial role in its metabolism. These interactions can lead to the formation of various metabolites, which may have different biological activities compared to the parent compound.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. These interactions determine the localization and accumulation of the compound in different cellular compartments. For instance, this compound may be transported into the mitochondria, where it can influence mitochondrial function.

Subcellular Localization

The subcellular localization of this compound is crucial for its activity and function. This compound can be directed to specific compartments or organelles through targeting signals or post-translational modifications. For example, this compound may be localized to the nucleus, where it can interact with transcription factors and influence gene expression .